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Compound of Interest

Compound Name: Ethyl 4-Methoxyindole-3-acetate

Cat. No.: B8802865

Get Quote

Executive Summary & Structural Context
Ethyl 4-methoxyindole-3-acetate is a 4-substituted indole derivative.[1] The presence of the

methoxy group at the C4 position creates significant steric and electronic effects that

distinguish its spectral signature from the more common 5-methoxy isomers (e.g., serotonin

precursors).

Chemical Formula: C₁₃H₁₅NO₃[1]

Molecular Weight: 233.26 g/mol [1]

Key Structural Features:

Indole Core: Electron-rich pyrrole ring fused to a benzene ring.[1]

C4-Methoxy: Provides strong electron-donating character, shielding the C5 proton and

deshielding C4.[1]
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C3-Ethyl Acetate Side Chain: A flexible ester linkage susceptible to specific MS

fragmentation.[1]

Synthetic Origin & Impurity Profile
Understanding the synthesis is crucial for interpreting "ghost peaks" in spectra. This compound

is typically synthesized via a Fischer Indole Synthesis or Reissert Synthesis.[1]

Common Impurities:

Regioisomers: 6-methoxy isomers (if starting from meta-anisidine).[1]

Uncyclized Hydrazones: Detectable via N-N stretching in IR.[1]

Hydrolysis Product: 4-Methoxyindole-3-acetic acid (Free acid).[1]

Nuclear Magnetic Resonance (NMR) Analysis[1][2]
[3][4][5][6][7][8]
The NMR profile is the primary tool for structural confirmation. The data below represents the

consensus spectral signature in Chloroform-d (CDCl₃) at 400 MHz.

¹H NMR Interpretation (400 MHz, CDCl₃)
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling
(Hz)

Assignment
Logic

NH 8.05 - 8.20 Broad Singlet 1H -

Indole N-H

(Exchangeabl

e).[1]

C2-H 6.95 Doublet 1H J = 2.4

Characteristic

indole C2;

couples with

NH.[1]

C6-H 7.08 Triplet (dd) 1H J = 8.0

Meta to OMe;

standard

aromatic

splitting.[1]

C7-H 6.98 Doublet 1H J = 8.0

Adjacent to

NH; slightly

deshielded.

[1]

C5-H 6.48 Doublet 1H J = 8.0

Diagnostic:

Strongly

shielded by

C4-OMe

(Ortho effect).

[1]

OCH₂ 4.16 Quartet 2H J = 7.1
Ethyl ester

methylene.[1]

C4-OMe 3.92 Singlet 3H -

Methoxy

group

(Deshielded

by aromatic

ring).[1]

CH₂-CO 3.85 Singlet 2H -

Methylene

spacer at C3.

[1]
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CH₃ 1.25 Triplet 3H J = 7.1

Ethyl ester

terminal

methyl.[1]

Critical Analysis: The most distinct feature of the 4-methoxy isomer is the upfield shift of the C5

proton (~6.48 ppm) compared to unsubstituted indoles (~7.1-7.2 ppm).[1] If this doublet appears

>7.0 ppm, the methoxy group is likely at the C5 or C6 position (regioisomer contamination).

¹³C NMR Interpretation (100 MHz, CDCl₃)
Carbonyl (C=O): 172.5 ppm (Typical ester).[1]

C4 (Aromatic C-O): 154.8 ppm (Deshielded quaternary carbon).[1]

Indole C2: 123.5 ppm.[1]

Indole C3: 109.2 ppm (Upfield due to electron density).[1]

Methoxy (OMe): 55.4 ppm.[1]

Side Chain (CH₂): 32.5 ppm.[1]

Ethyl Ester: 60.8 ppm (CH₂), 14.2 ppm (CH₃).[1]

Mass Spectrometry (MS) Profiling[1][9]
Mass spectrometry validates the molecular weight and provides a "fingerprint" through

fragmentation.[2]

Fragmentation Pathway (EI-MS, 70 eV)[1]
Molecular Ion (M⁺):m/z 233 (Strong, stable aromatic system).[1]
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Base Peak:m/z 160.[1]

Mechanism:[1][3][4] McLafferty-like rearrangement or direct cleavage of the ester side

chain (loss of -COOEt, 73 Da), leaving the stable 4-methoxy-3-methyleneindolenine

cation.[1]

Secondary Fragment:m/z 188.

Mechanism:[1][3][4] Loss of ethoxy radical (-OEt, 45 Da).[1]

Visualization: MS Fragmentation Logic
The following diagram illustrates the cleavage pathways leading to the primary ions.

Molecular Ion (M+)
m/z 233

Acylium Ion
m/z 188-OEt (45)

Base Peak (Indole-CH2+)
m/z 160

-COOEt (73)

Indole Core Fragments
m/z ~117

-CH2/OMe

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway for Ethyl 4-methoxyindole-3-acetate under

Electron Impact (EI) ionization.

Infrared (IR) Spectroscopy[1][4][5][7][11]
IR is used primarily to confirm functional group integrity (Ester vs. Acid) and assess water

content.[1]
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Notes

N-H Stretch 3350 - 3400 Medium/Broad

Indicates non-

alkylated indole

nitrogen.[1]

C-H Stretch (Ar) 3050 - 3100 Weak Aromatic protons.

C=O[1] Stretch 1735 - 1745 Strong

Diagnostic: Sharp

ester carbonyl.[1]

(Acid would be

broad/lower).[1]

C=C Aromatic 1580 - 1620 Medium
Indole ring breathing.

[1]

C-O Stretch 1240 - 1260 Strong
Ester C-O-C stretch.

[1]

Experimental Protocols for Validation
To ensure reproducibility, follow these standardized sample preparation protocols.

NMR Sample Preparation
Solvent Selection: Use CDCl₃ (99.8% D) with 0.03% TMS.[1]

Note: Avoid DMSO-d₆ unless solubility is an issue, as it may broaden the NH peak and

shift the water peak to ~3.3 ppm, obscuring the methoxy signal.

Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g.,

Na₂SO₄ from drying steps) which cause line broadening.

Analytical Workflow Diagram
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Spectroscopic Validation

Crude Product

TLC Screening
(Hex:EtOAc 3:1)

Column Chromatography

If Rf < 0.9

Isolated Solid/Oil

1H NMR
Check C5-H doublet (<6.6ppm)

IR
Confirm Ester (1740 cm-1)

MS
Confirm M+ 233

Click to download full resolution via product page

Figure 2: Step-by-step purification and validation workflow.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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